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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 2-
Ethynylpyridine (CAS No. 1945-84-2), a key building block in pharmaceutical and materials

science research. This document collates available data, outlines general experimental

methodologies for the determination of these properties, and presents a logical visualization of

the compound's characteristics.

Physical Properties of 2-Ethynylpyridine
The boiling point and density are critical physical constants for the safe handling, purification,

and application of 2-Ethynylpyridine in various synthetic protocols. The table below

summarizes the reported values for these properties.

Property Value Conditions

Boiling Point 77-78 °C at 14 mmHg

85 °C at 12 mmHg[1][2][3][4][5]

170.5 °C at 760 mmHg

Density 1.02 g/mL Not Specified

1.021 g/mL at 25 °C[1][2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b158538?utm_src=pdf-interest
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://www.benchchem.com/product/b158538?utm_src=pdf-body
https://ouci.dntb.gov.ua/en/works/7AVkRo14/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://ouci.dntb.gov.ua/en/works/7AVkRo14/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
While the specific experimental details for the determination of the physical properties of 2-
Ethynylpyridine are not readily available in the cited literature, this section outlines

established and widely accepted methodologies for measuring the boiling point and density of

organic liquids.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially for small sample quantities, the following

methods are commonly employed:

Thiele Tube Method: This is a convenient method for determining the boiling point of a small

amount of liquid. A small sample is heated in a tube along with an inverted capillary tube.

The boiling point is the temperature at which a steady stream of bubbles emerges from the

capillary, and upon cooling, the liquid is drawn back into the capillary.

Distillation Method: For larger quantities, the boiling point can be determined during simple

distillation. The temperature of the vapor that is in equilibrium with the boiling liquid is

measured. The highest, stable temperature observed on the thermometer during the

distillation process is recorded as the boiling point.[6] It is crucial to record the atmospheric

pressure at the time of the measurement as the boiling point is pressure-dependent.[6]

Capillary Method: A small amount of the liquid is introduced into a melting point capillary

tube, which is then sealed. The sealed capillary is attached to a thermometer and heated in a

melting point apparatus. The boiling point is the temperature at which the liquid level inside

the capillary is the same as the level outside.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for its

determination involves the following steps:

Mass Measurement: An empty, dry container of a known volume (e.g., a pycnometer or a

graduated cylinder) is weighed using an analytical balance.
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Volume Measurement: The container is then filled with the liquid (2-Ethynylpyridine) to a

precise volume mark.

Final Mass Measurement: The container with the liquid is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the final mass. The density is then calculated by dividing the mass of the

liquid by its volume. For accurate results, the temperature at which the measurement is

performed should be recorded, as density is temperature-dependent.

Logical Relationship Diagram
The following diagram illustrates the relationship between 2-Ethynylpyridine and its key

physical properties discussed in this guide.
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Figure 1: Relationship between 2-Ethynylpyridine and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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